molecular formula C10H12FNO2S B8428762 N-Cyclopropylmethyl-4-fluoro-benzenesulfonamide

N-Cyclopropylmethyl-4-fluoro-benzenesulfonamide

Cat. No.: B8428762
M. Wt: 229.27 g/mol
InChI Key: VRWYDHLUASZCNM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-Cyclopropylmethyl-4-fluoro-benzenesulfonamide is a useful research compound. Its molecular formula is C10H12FNO2S and its molecular weight is 229.27 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H12FNO2S

Molecular Weight

229.27 g/mol

IUPAC Name

N-(cyclopropylmethyl)-4-fluorobenzenesulfonamide

InChI

InChI=1S/C10H12FNO2S/c11-9-3-5-10(6-4-9)15(13,14)12-7-8-1-2-8/h3-6,8,12H,1-2,7H2

InChI Key

VRWYDHLUASZCNM-UHFFFAOYSA-N

Canonical SMILES

C1CC1CNS(=O)(=O)C2=CC=C(C=C2)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 2 mL (23 mmol) of aminomethyl cyclopropane in 25 mL methylene chloride was added 4.8 mL (28 mmol) of diisopropylethyl amine. After 10 minutes of stirring, 4.49 g (23 mmol) of 4-fluorobenzene sulfonyl chloride was added and the mixture was allowed to stir for 4 hours. The reaction mixture was quenched with water and the organic layer was washed twice with 1N HCl, twice with water, dried over magnesium sulfate and then concentrated in vacuo. Then the solid was dried under vacuum to give 4.65 g of the title compounds as an off white solid; 1H NMR (CDCl3) δ 0.08-0.13 (m, 2H), 0.45-0.51 (m, 2H), 0.83-0.94 (m, 1H), 2.86 (t, J=6.9 Hz, 2H), 4.66-4.71 (m, 1H), 7.12-7.23 (m, 2H), 7.85-7.92 (m, 2H); MS (ES) m/z 218.23 (MH+); HRMS for C10H12FNO2S: 218.0637
Quantity
2 mL
Type
reactant
Reaction Step One
Quantity
4.8 mL
Type
reactant
Reaction Step One
Quantity
25 mL
Type
solvent
Reaction Step One
Quantity
4.49 g
Type
reactant
Reaction Step Two

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